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Compound of Interest

N-hydroxy-1-
Compound Name:
piperidinecarboximidamide

cat. No.: B1199650

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the available safety and handling
information for N-hydroxy-1-piperidinecarboximidamide (CAS No. 29044-24-4). The
information is intended for use by professionals in research and development environments.
Due to the absence of a publicly available, comprehensive Safety Data Sheet (SDS), this guide
synthesizes data from chemical databases and general principles of laboratory safety for
related compounds.

Hazard Identification and Classification

N-hydroxy-1-piperidinecarboximidamide is classified as a hazardous substance. The
primary routes of exposure are oral ingestion, dermal contact, and inhalation. Based on the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), the following
hazard statements apply[1]:

Acute Toxicity (Oral): Harmful if swallowed.

Acute Toxicity (Dermal): Harmful in contact with skin.

Acute Toxicity (Inhalation): Harmful if inhaled.

Skin Corrosion/Irritation: Causes skin irritation.
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e Serious Eye Damage/Eye Irritation: Causes serious eye damage.

o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

A visual representation of the logical relationships between exposure routes and resulting
health hazards is provided below.
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Caption: Logical relationships between exposure routes and health hazards.
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Physical and Chemical Properties

Quantitative experimental data for the physical and chemical properties of N-hydroxy-1-
piperidinecarboximidamide are not readily available. The following table summarizes
computed data from publicly accessible databases[1]:

Property Value Source
Molecular Formula CeH13Ns0 PubChem
Molecular Weight 143.19 g/mol PubChem
XLogP3-AA 0.3 PubChem
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 1 PubChem
Topological Polar Surface Area  61.9 A2 PubChem

Handling and Storage

Given the hazardous nature of N-hydroxy-1-piperidinecarboximidamide, stringent safety
protocols should be followed.

Personal Protective Equipment (PPE)

A generalized workflow for donning and doffing Personal Protective Equipment (PPE) when
handling this compound is illustrated below.
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Caption: Generalized workflow for donning and doffing PPE.

Safe Handling Procedures
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» Engineering Controls: All work with N-hydroxy-1-piperidinecarboximidamide should be
conducted in a well-ventilated chemical fume hood.

» Personal Protective Equipment:

o Eye Protection: Chemical safety goggles and/or a face shield are mandatory to prevent
serious eye damage.

o Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) must be worn to
prevent skin contact and irritation.

o Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume
hood, a NIOSH-approved respirator with an appropriate cartridge should be used.

e Hygiene Practices: Avoid all personal contact. Wash hands thoroughly after handling. Do not
eat, drink, or smoke in the laboratory.

Storage

o Store in a tightly sealed, properly labeled container.
o Keep in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures

In case of exposure, seek immediate medical attention.
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Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is
Inhalation difficult, administer oxygen. If not breathing, give

artificial respiration.

Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes while removing contaminated

clothing and shoes.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Do NOT induce vomiting. If the victim is
Ingestion conscious and alert, give 2-4 cupfuls of milk or

water.

Experimental Protocols

Detailed experimental protocols for the safety assessment of N-hydroxy-1-
piperidinecarboximidamide are not available in the public domain. However, a general
synthetic protocol for related amidoxime compounds can be adapted.

lllustrative Synthesis of N-hydroxy-1-
piperidinecarboximidamide

A plausible synthetic route involves the reaction of a nitrile with hydroxylamine. The following is
a generalized procedure and should be adapted and optimized under strict safety protocols[2].
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Caption: Generalized workflow for the synthesis of N-hydroxy-1-piperidinecarboximidamide.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal Safety Data Sheet. All laboratory work should be conducted by trained professionals in
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accordance with established safety protocols and regulations. Users should conduct their own
risk assessments before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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